Cas no 622789-22-4 (ethyl 5-{(3-methoxyphenyl)carbamoylamino}-2,6-dimethylpyridine-3-carboxylate)

• Product Name: ethyl 5-{(3-methoxyphenyl)carbamoylamino}-2,6-dimethylpyridine-3-carboxylate
• CAS No: 622789-22-4
• MF: C₁₈H₂₁N₃O₄
• MW: 343.377044439316
• CID: 5904202
• PubChem ID: 4860683
• Update Time: 2025-06-09

ethyl 5-{(3-methoxyphenyl)carbamoylamino}-2,6-dimethylpyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 5-[(3-methoxyphenyl)carbamoylamino]-2,6-dimethylpyridine-3-carboxylate
• 3-Pyridinecarboxylic acid, 5-[[[(3-methoxyphenyl)amino]carbonyl]amino]-2,6-dimethyl-, ethyl ester
• ethyl 5-{(3-methoxyphenyl)carbamoylamino}-2,6-dimethylpyridine-3-carboxylate
• F1469-0132
• ethyl 5-{[(3-methoxyphenyl)carbamoyl]amino}-2,6-dimethylpyridine-3-carboxylate
• Z57284219
• ethyl 5-(3-(3-methoxyphenyl)ureido)-2,6-dimethylnicotinate
• 622789-22-4
• AKOS001260395

• Inchi： 1S/C18H21N3O4/c1-5-25-17(22)15-10-16(12(3)19-11(15)2)21-18(23)20-13-7-6-8-14(9-13)24-4/h6-10H,5H2,1-4H3,(H2,20,21,23)
• InChI Key： YUYFVFKXUZLYOX-UHFFFAOYSA-N
• SMILES： C1(C)=NC(C)=C(NC(NC2=CC=CC(OC)=C2)=O)C=C1C(OCC)=O

Computed Properties

• Exact Mass: 343.15320616g/mol
• Monoisotopic Mass: 343.15320616g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 89.6Ų

Experimental Properties

• Density: 1.253±0.06 g/cm3(Predicted)
• Boiling Point: 396.0±42.0 °C(Predicted)
• pka: 13.17±0.70(Predicted)

Additional information on ethyl 5-{(3-methoxyphenyl)carbamoylamino}-2,6-dimethylpyridine-3-carboxylate

Introduction to Ethyl 5-{(3-methoxyphenyl)carbamoylamino}-2,6-dimethylpyridine-3-carboxylate (CAS No. 622789-22-4)

Ethyl 5-{(3-methoxyphenyl)carbamoylamino}-2,6-dimethylpyridine-3-carboxylate, a compound with the chemical identifier CAS No. 622789-22-4, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in drug discovery and development. The structural complexity and unique functional groups of this molecule make it a promising candidate for further investigation in various therapeutic areas.

The molecular structure of Ethyl 5-{(3-methoxyphenyl)carbamoylamino}-2,6-dimethylpyridine-3-carboxylate features a pyridine core substituted with multiple functional groups. Specifically, the presence of ethyl 5-{(3-methoxyphenyl)carbamoylamino} moiety suggests a high degree of chemical diversity, which can be exploited for designing molecules with enhanced biological activity. This feature is particularly relevant in the context of developing novel therapeutic agents that target specific biological pathways.

Recent advancements in medicinal chemistry have highlighted the importance of pyridine derivatives in drug design. Pyridine-based compounds are known for their versatility and have been widely used in the development of drugs targeting various diseases, including cancer, inflammation, and neurological disorders. The compound under discussion incorporates a dimethylpyridine scaffold, which is known to enhance binding affinity and selectivity towards biological targets. This makes Ethyl 5-{(3-methoxyphenyl)carbamoylamino}-2,6-dimethylpyridine-3-carboxylate a valuable asset in the quest for new pharmacological entities.

In the realm of drug discovery, the synthesis and characterization of novel compounds are crucial steps in identifying potential therapeutic candidates. The synthesis of Ethyl 5-{(3-methoxyphenyl)carbamoylamino}-2,6-dimethylpyridine-3-carboxylate involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The use of advanced synthetic techniques has enabled chemists to achieve high yields and purity levels, facilitating further structural optimization and biological evaluation.

The pharmacological profile of Ethyl 5-{(3-methoxyphenyl)carbamoylamino}-2,6-dimethylpyridine-3-carboxylate has been the subject of several recent studies. These studies have focused on understanding its interactions with various biological targets and assessing its potential therapeutic benefits. Preliminary results suggest that this compound exhibits promising activity against certain enzymes and receptors involved in disease pathogenesis. For instance, its ability to modulate the activity of enzymes such as kinases and phosphodiesterases has been explored in vitro.

One of the key aspects that make Ethyl 5-{(3-methoxyphenyl)carbamoylamino}-2,6-dimethylpyridine-3-carboxylate noteworthy is its structural similarity to known pharmacologically active compounds. This similarity provides a rationale for its potential biological activity and offers a scaffold for designing molecules with improved properties. By leveraging computational methods such as molecular docking and virtual screening, researchers can identify how this compound interacts with its target proteins at the molecular level. These insights can guide further modifications to enhance its efficacy and selectivity.

The development of new drugs often involves iterative processes of synthesis, characterization, and biological testing. Ethyl 5-{(3-methoxyphenyl)carbamoylamino}-2,6-dimethylpyridine-3-carboxylate serves as an excellent example of how structural modifications can lead to the discovery of novel therapeutic agents. By exploring different derivatives and analogs based on this core structure, researchers can uncover new molecules with enhanced pharmacological properties.

In conclusion, Ethyl 5-{(3-methoxyphenyl)carbamoylamino}-2,6-dimethylpyridine-3-carboxylate represents a significant contribution to the field of pharmaceutical chemistry. Its unique structure and promising biological activity make it a valuable compound for further research and development. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in the discovery of new treatments for various human diseases.